Cas no 2138265-44-6 (5-(3-Ethyl-3-hydroxyazetidin-1-yl)pyridine-2-carbaldehyde)

• Product Name: 5-(3-Ethyl-3-hydroxyazetidin-1-yl)pyridine-2-carbaldehyde
• CAS No: 2138265-44-6
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6452296
• PubChem ID: 165742163
• Update Time: 2025-10-30

5-(3-Ethyl-3-hydroxyazetidin-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-726157
• 5-(3-ethyl-3-hydroxyazetidin-1-yl)pyridine-2-carbaldehyde
• 2138265-44-6
• 5-(3-Ethyl-3-hydroxyazetidin-1-yl)pyridine-2-carbaldehyde

• Inchi： 1S/C11H14N2O2/c1-2-11(15)7-13(8-11)10-4-3-9(6-14)12-5-10/h3-6,15H,2,7-8H2,1H3
• InChI Key： OTUFEWDVCAQTEV-UHFFFAOYSA-N
• SMILES： OC1(CC)CN(C2C=NC(C=O)=CC=2)C1

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.4Ų

Additional information on 5-(3-Ethyl-3-hydroxyazetidin-1-yl)pyridine-2-carbaldehyde

Comprehensive Overview of 5-(3-Ethyl-3-hydroxyazetidin-1-yl)pyridine-2-carbaldehyde (CAS No. 2138265-44-6)

5-(3-Ethyl-3-hydroxyazetidin-1-yl)pyridine-2-carbaldehyde (CAS No. 2138265-44-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of heterocyclic aldehydes, combining a pyridine ring with an azetidine moiety, which is further functionalized with an ethyl and hydroxy group. Its molecular formula is C₁₁H₁₄N₂O₂, and it exhibits a molecular weight of 206.24 g/mol. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in drug discovery and material science.

The compound's azetidine ring, a four-membered nitrogen-containing heterocycle, is a key structural element that contributes to its reactivity and biological activity. The presence of the hydroxy and ethyl groups on the azetidine ring enhances its solubility and stability, making it a versatile intermediate in organic synthesis. Meanwhile, the pyridine-2-carbaldehyde moiety offers a reactive aldehyde group that can participate in various condensation and nucleophilic addition reactions, enabling the formation of Schiff bases or other derivatives. These properties make 5-(3-Ethyl-3-hydroxyazetidin-1-yl)pyridine-2-carbaldehyde a valuable tool for medicinal chemists exploring new small-molecule therapeutics.

In recent years, the demand for high-purity chemical intermediates like 5-(3-Ethyl-3-hydroxyazetidin-1-yl)pyridine-2-carbaldehyde has surged, driven by advancements in targeted drug delivery and precision medicine. The compound's potential applications in kinase inhibitor development and cancer research have been a focal point for many research institutions. For instance, its structural similarity to known pharmacophores has led to investigations into its efficacy as a scaffold for anti-inflammatory agents or neuroprotective compounds. Additionally, its compatibility with green chemistry principles aligns with the growing emphasis on sustainable synthesis methods in the pharmaceutical industry.

From a synthetic perspective, the preparation of 5-(3-Ethyl-3-hydroxyazetidin-1-yl)pyridine-2-carbaldehyde typically involves multi-step organic reactions, including N-alkylation, oxidation, and protection-deprotection strategies. Researchers often optimize these processes to improve yield and reduce environmental impact. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to confirm the compound's purity and structural integrity. These rigorous quality control measures ensure its suitability for high-value applications in drug discovery pipelines and academic research.

The compound's relevance extends beyond pharmaceuticals. In material science, its aldehyde group can be leveraged to create functionalized polymers or coordination complexes with metals, opening doors to innovations in catalysis and sensor technology. Moreover, its stability under various conditions makes it a candidate for advanced agrochemical formulations, where precise molecular design is critical for efficacy and environmental safety.

As the scientific community continues to explore the potential of 5-(3-Ethyl-3-hydroxyazetidin-1-yl)pyridine-2-carbaldehyde, its role in cutting-edge research is expected to expand. Whether in medicinal chemistry, material engineering, or sustainable synthesis, this compound exemplifies the intersection of innovation and practicality. For researchers seeking reliable chemical intermediates or specialty reagents, it represents a promising avenue for advancing their work.